3-Amino-5-(3-methoxyphenyl)benzoic acid

• IUPAC Name: 3-amino-5-(3-methoxyphenyl)benzoic acid
• InChI: InChI=1S/C14H13NO3/c1-18-13-4-2-3-9(8-13)10-5-11(14(16)17)7-12(15)6-10/h2-8H,15H2,1H3,(H,16,17)
• InChI Key: SNORAUVGMCKRPG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=CC(=CC(=C2)N)C(=O)O
• Molecular Formula: C14H13NO3
• DSSTOX Substance ID: DTXSID50689147
• Molecular Weight: 243.26 g/mol
• CAS No.: 1261902-76-4

Description

3-Amino-5-(3-methoxyphenyl)benzoic acid is a benzoic acid derivative featuring an amino group at the 3-position and a 3-methoxyphenyl group at the 5-position of the aromatic ring. Its molecular formula is C₁₄H₁₃NO₃, with a molecular weight of 259.26 g/mol. The methoxy group (–OCH₃) is electron-donating, influencing the compound’s electronic properties, solubility, and interactions with biological targets. This compound is primarily utilized in medicinal chemistry and organic synthesis as a building block for drug development and advanced materials .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Amino-5-(3-methoxyphenyl)benzoic acid typically involves the following steps:

Nitration: The starting material, 3-methoxybenzoic acid, undergoes nitration to introduce a nitro group at the desired position.

Reduction: The nitro group is then reduced to an amino group using reducing agents such as iron powder in the presence of hydrochloric acid.

Coupling Reaction: The amino group is coupled with a 3-methoxyphenyl group through a Suzuki-Miyaura coupling reaction, which involves the use of palladium catalysts and boronic acids.

Industrial Production Methods

Industrial production of 3-Amino-5-(3-methoxyphenyl)benzoic acid follows similar synthetic routes but on a larger scale. The process involves:

Bulk Nitration and Reduction: Large-scale nitration and reduction processes are employed using industrial reactors.

Catalytic Coupling: The coupling reaction is carried out in large reactors with efficient mixing and temperature control to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

3-Amino-5-(3-methoxyphenyl)benzoic acid undergoes various chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitroso or nitro derivatives.

Reduction: The compound can be further reduced to form corresponding amines.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Nucleophiles like hydroxide ions or alkoxide ions are employed under basic conditions.

Major Products Formed

Oxidation: Formation of nitroso or nitro derivatives.

Reduction: Formation of primary amines.

Substitution: Formation of substituted benzoic acid derivatives.

Scientific Research Applications

3-Amino-5-(3-methoxyphenyl)benzoic acid has several scientific research applications:

Medicinal Chemistry: It is used as an intermediate in the synthesis of pharmaceutical compounds with potential therapeutic effects.

Materials Science: The compound is explored for its potential use in the development of organic semiconductors and other advanced materials.

Biological Studies: It is used in the study of enzyme interactions and as a probe in biochemical assays.

Mechanism of Action

The mechanism of action of 3-Amino-5-(3-methoxyphenyl)benzoic acid involves its interaction with specific molecular targets:

Enzyme Inhibition: The compound can act as an inhibitor of certain enzymes by binding to their active sites.

Signal Transduction Pathways: It may interfere with signal transduction pathways by modulating the activity of key proteins involved in cellular signaling.

Comparison with Similar Compounds

Structural and Functional Group Variations

The table below highlights key structural analogs and their distinguishing features:

Compound Name	Molecular Formula	Substituent(s)	Key Properties/Applications	Reference
3-Amino-5-(3-methoxyphenyl)benzoic acid	C₁₄H₁₃NO₃	–NH₂ (3-position), –OCH₃-C₆H₄ (5-position)	Enhanced solubility due to methoxy group; potential anti-inflammatory applications
3-Amino-5-phenylbenzoic acid	C₁₃H₁₁NO₂	–NH₂ (3), –C₆H₅ (5)	Lower lipophilicity; used in synthetic intermediates
3-Amino-5-(3-trifluoromethoxyphenyl)benzoic acid	C₁₄H₁₀F₃NO₃	–NH₂ (3), –OCF₃-C₆H₄ (5)	Higher lipophilicity and membrane permeability; anti-inflammatory activity
3-Amino-5-(3-nitrophenyl)benzoic acid	C₁₃H₁₀N₂O₄	–NH₂ (3), –NO₂-C₆H₄ (5)	Electron-withdrawing nitro group increases reactivity; enzyme inhibition studies
3-Amino-5-(trifluoromethyl)benzoic acid	C₈H₆F₃NO₂	–NH₂ (3), –CF₃ (5)	High metabolic stability; anticancer applications
3-Amino-5-methoxybenzoic acid	C₈H₉NO₃	–NH₂ (3), –OCH₃ (5)	Simpler structure; limited bioavailability compared to aryl-substituted analogs

Electronic and Steric Effects

• Methoxy (–OCH₃): Electron-donating nature increases electron density on the benzene ring, favoring electrophilic substitution at the para position. This contrasts with the nitro (–NO₂) group (), which directs reactions to meta positions .
• Trifluoromethoxy (–OCF₃) :
  • Combines electronegativity and steric bulk, reducing metabolic degradation compared to the methoxy group. This property is leveraged in prolonged-action pharmaceuticals .